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Compound of Interest

Compound Name: Nitramide

cat. No.: B1216842

Nitramide: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitramide (H2NNO:), the simplest member of the nitramine family of compounds, is a molecule
of significant interest due to its energetic properties and its role as a fundamental structure in
the study of more complex energetic materials.[1] This technical guide provides an in-depth
overview of the physical and chemical properties of nitramide, intended to serve as a
comprehensive resource for researchers, scientists, and professionals in drug development.
The guide details its structural characteristics, synthesis, stability, and decomposition
pathways, supported by quantitative data, experimental methodologies, and visual
representations of key processes.

Physical Properties

Nitramide is a colorless solid at room temperature.[1] Its physical state is characterized by a
notable difference in molecular geometry between the gas and crystal phases. In the gaseous
state, the nitramide molecule is non-planar, whereas in the crystalline solid phase, it adopts a
planar conformation.[1] This difference is attributed to the influence of intermolecular hydrogen
bonding in the crystal lattice.
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Property Value Reference(s)
Molecular Formula Hz2N20:2 [1]
Molar Mass 62.028 g-mol—* [1]
Appearance Colorless solid [1]

. . 7210 75 °C (162 to 167 °F;
Melting Point [1]
345 to 348 K)

Density 1.378 g/cm3 [1]

Acidity (pKa) 6.5 [1]

Chemical Properties
Structure and Bonding

The molecular structure of nitramide features an amine group (-NHz) bonded to a nitro group
(-NO2).[1] The nature of the nitrogen-nitrogen bond is of particular interest, exhibiting
characteristics between a single and a double bond. This is reflected in the observed bond
lengths, which are shorter than a typical N-N single bond.

Tabulated Structural Data

Parameter Gas Phase Crystal Phase Reference(s)

Molecular Geometry Non-planar Planar [1]

Note: Detailed bond lengths and angles are available in specialized crystallographic and
computational chemistry literature.

Synthesis of Nitramide

Several synthetic routes to nitramide have been established. The choice of method often
depends on the desired scale, purity, and available starting materials.
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Starting Materials

Ammonia

Potassium Nitrocarbamate
Hydrolysis (H2S0Oa4)
Sodium Sulfamate Reaction with HNOs M
Reaction with Ammonia

Dinitrogen Pentoxide

Click to download full resolution via product page

Caption: Primary synthetic routes to Nitramide.

Decomposition of Nitramide

The decomposition of nitramide is a key chemical property and has been studied under both
acidic and basic conditions. The mechanisms of these decomposition pathways are distinct.

In the presence of a base, nitramide decomposes to form nitrous oxide (N20) and water. The
reaction proceeds via the deprotonation of nitramide to form the NHNOz~ anion, which is the
rate-determining step.
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Nitramide (H2NNOz2)

N20 + H20
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Caption: Base-catalyzed decomposition of Nitramide.

The acid-catalyzed decomposition of nitramide is more complex. In dilute acid, the
decomposition is actually a base-catalyzed reaction where water acts as the base.[2] However,
in more concentrated acidic media, a true acid-catalyzed pathway becomes significant.[2]

Nitramide (H2NNO2)

Protonated Nitramide

Decomposition Products
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Caption: Simplified acid-catalyzed decomposition of Nitramide.
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Experimental Protocols
Synthesis of Nitramide

This is the original method reported by Thiele and Lachman.[1]

Materials:

Potassium nitrocarbamate ((K+)2(Oz2N-N-C0227))

Concentrated Sulfuric Acid (H2SOa)

e Ice

Ether for extraction

Ammonium sulfate

Procedure:

A mixture of concentrated sulfuric acid and ice is prepared in a flask.

Potassium nitrocarbamate is added in small portions to the cold acid mixture.

The resulting solution is saturated with ammonium sulfate.

The aqueous solution is then extracted multiple times with ether.

The combined ether extracts are dried, and the ether is evaporated to yield crude nitramide.

Purification can be achieved by recrystallization.

Materials:

e Sodium sulfamate (Na(SOsNH2))

e Concentrated Nitric Acid (HNO3)

Procedure:
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e Sodium sulfamate is reacted with concentrated nitric acid.[1]

e The reaction produces nitramide and sodium bisulfate as a byproduct.[1]

« |solation and purification of nitramide from the reaction mixture are required.
Materials:

» Dinitrogen pentoxide (N20Os)

o Ammonia (NHs)

Procedure:

» Dinitrogen pentoxide is reacted with two equivalents of ammonia.[1]

e The reaction yields nitramide and ammonium nitrate.[1]

e Separation of nitramide from the ammonium nitrate byproduct is a critical step in this
synthesis.

Experimental Workflow for Kinetic Studies of
Decomposition

The kinetics of nitramide decomposition can be monitored by various techniques, such as
measuring the volume of evolved N20 gas over time or by spectroscopic methods.
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Prepare Nitramide Solution
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Caption: General workflow for kinetic analysis of nitramide decomposition.

Safety and Handling

Nitramide and its precursors, as well as the reagents used in its synthesis, are energetic and

potentially hazardous materials. Appropriate safety precautions must be taken at all times.

o Personal Protective Equipment (PPE): Safety goggles, lab coat, and appropriate gloves are

mandatory.

» Ventilation: All manipulations should be performed in a well-ventilated fume hood.

» Handling: Avoid friction, impact, and exposure to heat or open flames.

» Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents and bases.
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Disclaimer: This guide is intended for informational purposes only and does not constitute a
license to operate. All experimental work should be conducted by trained professionals in a
suitably equipped laboratory, following all applicable safety regulations and procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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